Cas no 57878-27-0 (Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl-)

• Product Name: Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl-
• CAS No: 57878-27-0
• MF: C₂₂H₁₈O₂
• MW: 314.377126216888
• CID: 343891
• PubChem ID: 12233897
• Update Time: 2025-04-19

Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl- Chemical and Physical Properties

Names and Identifiers

• (3-benzoyl-2,4-dimethylphenyl)-phenylmethanone
• Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl-
• 57878-27-0
• DTXSID90481642

• Inchi： 1S/C22H18O2/c1-15-13-14-19(21(23)17-9-5-3-6-10-17)16(2)20(15)22(24)18-11-7-4-8-12-18/h3-14H,1-2H3
• InChI Key： IOTJWKDFCBSKES-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(C)=CC=C(C(C2C=CC=CC=2)=O)C=1C

Computed Properties

• Exact Mass: 314.13074
• Monoisotopic Mass: 314.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14